Cas no 1396747-28-6 (N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

• Product Name: N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• CAS No: 1396747-28-6
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6147629
• PubChem ID: 71784312
• Update Time: 2025-10-31

N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• 1396747-28-6
• AKOS024531132
• 3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-N-(m-tolyl)azetidine-1-carboxamide
• VU0531237-1
• N-(3-methylphenyl)-3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• F6064-4994
• N-(3-methylphenyl)-3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide

• Inchi： 1S/C17H16N4O2S/c1-11-3-2-4-14(7-11)18-17(22)21-8-13(9-21)16-19-15(20-23-16)12-5-6-24-10-12/h2-7,10,13H,8-9H2,1H3,(H,18,22)
• InChI Key： IWHNVHKJRDGKPP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NOC(C2CN(C(NC3C=CC=C(C)C=3)=O)C2)=N1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide

Comprehensive Overview of N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide (CAS No. 1396747-28-6)

The compound N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide, identified by its CAS number 1396747-28-6, represents a sophisticated small molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a thiophene ring, an oxadiazole core, and an azetidine moiety, making it a subject of interest for drug discovery and material science applications. Researchers are particularly drawn to its unique heterocyclic framework, which often correlates with bioactivity in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics targeting diseases like cancer, inflammation, and metabolic disorders. The 1,2,4-oxadiazole segment in this molecule is noteworthy, as this scaffold is frequently associated with antimicrobial and anti-inflammatory properties. Meanwhile, the thiophene component enhances its potential for central nervous system (CNS) drug development, a hot topic in neuroscience research. Users searching for "oxadiazole derivatives in drug design" or "thiophene-based bioactive molecules" will find this compound highly relevant.

From a synthetic chemistry perspective, CAS 1396747-28-6 exemplifies modern strategies in fragment-based drug discovery. Its azetidine carboxamide group introduces conformational rigidity, a feature increasingly valued in optimizing drug-like properties such as solubility and metabolic stability. Discussions around "improving drug bioavailability" or "scaffold hopping in medicinal chemistry" often highlight such structural elements. Furthermore, its 3-methylphenyl substituent may influence target selectivity—a critical consideration in precision medicine.

The compound's potential extends beyond pharmaceuticals. In materials science, its conjugated π-system (thiophene-oxadiazole) suggests possible applications in organic electronics, aligning with searches for "small molecules for OLEDs" or "conductive polymers." Researchers investigating structure-property relationships in functional materials frequently explore such hybrids of aromatic and heteroaromatic units.

Analytical characterization of N-(3-methylphenyl)-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity—key concerns for laboratories sourcing "high-purity research chemicals" or "characterized reference standards." The compound's CAS registry ensures unambiguous identification across scientific databases.

As the scientific community prioritizes sustainable chemistry, synthetic routes to this molecule may incorporate catalytic methods or green solvents. Queries like "eco-friendly heterocycle synthesis" reflect this trend. Additionally, computational studies (molecular docking or QSAR modeling) could predict its interactions with biological targets, addressing popular search terms such as "in silico drug screening."

In conclusion, 1396747-28-6 embodies the convergence of multiple research frontiers: rational drug design, advanced materials, and sustainable synthesis. Its multifaceted nature responds to diverse investigator needs—from those studying "privileged structures in medicinal chemistry" to innovators exploring "multifunctional organic compounds." As research progresses, this compound may emerge as a cornerstone for developing next-generation bioactive agents or functional materials.